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Compound of Interest

Compound Name: Ferrous carbonate

Cat. No.: B036915 Get Quote

In-Depth Technical Guide: Ferrous Carbonate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the fundamental chemical

properties of ferrous carbonate, including its molecular formula and molar mass. The

information is presented to be a valuable resource for professionals engaged in research and

development.

Core Properties of Ferrous Carbonate
Ferrous carbonate, also known as iron(II) carbonate, is an inorganic compound with the

chemical formula FeCO₃.[1][2] It is found in nature as the mineral siderite.[3] The compound

consists of iron in the +2 oxidation state bonded to a carbonate ion.[3]

Quantitative Data Summary
The key quantitative properties of ferrous carbonate are summarized in the table below for

easy reference.
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Property Value

Molecular Formula FeCO₃ or CFeO₃[4][5]

Molar Mass 115.85 g/mol [4][5]

IUPAC Name iron(2+) carbonate[4]

CAS Number 563-71-3[4]

Logical Relationship of Components
The following diagram illustrates the simple ionic relationship between the ferrous cation and

the carbonate anion that constitutes ferrous carbonate.

Fe²⁺ (Ferrous Cation)
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Caption: Ionic components of Ferrous Carbonate.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of ferrous carbonate
can vary significantly depending on the research context. For instance, the preparation of

ferrous carbonate nanoparticles for use as anode materials in lithium-ion batteries involves a

one-pot solvothermal route with reduced graphene oxide.[5] In another application, ferrous
carbonate has been used as a catalyst to convert carbon dioxide into liquid fuels under mild

conditions.[5] Due to the proprietary and varied nature of these advanced applications, a

universally standard experimental protocol is not available. Researchers are advised to consult

specialized literature relevant to their specific field of inquiry.
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Signaling Pathways
Ferrous carbonate's primary relevance in a biological context is as a source of ferrous iron

(Fe²⁺), an essential mineral. Iron is a critical component of hemoglobin, myoglobin, and various

enzymes. While ferrous carbonate itself is not directly involved in signaling pathways, the iron

it provides is integral to numerous physiological processes. The absorption and metabolism of

iron are tightly regulated by complex signaling pathways to maintain homeostasis and prevent

toxicity. For detailed information on iron metabolism and its associated signaling pathways,

researchers should refer to literature on hepcidin, ferroportin, and the transferrin cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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